Tripelennamine hydrochloride
Cat. No. B001187
CAS RN:
154-69-8
M. Wt: 291.82 g/mol
InChI Key: FSSICIQKZGUEAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Molecular Structure Analysis
The molecular formula of Tripelennamine hydrochloride is C16H22ClN3 . Its average mass is 291.819 Da and its monoisotopic mass is 291.150238 Da . The structure is also available as a 2D Mol file .
Chemical Reactions Analysis
The voltammetric behavior of Tripelennamine hydrochloride was studied using a glassy carbon electrode with pH ranging from 4.2 to 10.4 . Cyclic voltammetry (CV) and Differential pulse voltammetric (DPV) techniques have been employed in order to elucidate an irreversible electrodic reaction with maximum anodic peak current at pH 7.0 .
Scientific Research Applications
Electrochemical Detection of TPA
- Scientific Field : Analytical Chemistry .
- Summary of the Application : TPA is primarily a first-generation antihistamine psychoactive or H1 receptor antagonist and an antipruritic drug. The voltammetric behavior of TPA was studied using a glassy carbon electrode .
- Methods of Application : The study employed Cyclic voltammetry (CV) and Differential pulse voltammetric (DPV) techniques to elucidate an irreversible electrodic reaction with maximum anodic peak current at pH 7.0 . The surface area of the electrode was calculated and found to be 0.0202 cm² .
- Results or Outcomes : A linear relationship between peak current and TPA concentrations was obtained from 0.9×10⁻⁷ M to 10.0 × 10⁻⁵ M by using DPV and limit of detection of 9.7 × 10⁻⁸ M was estimated . A sensitive voltammetric method was developed, and it was successfully applied for TPA determination in pharmaceutical sample and human urine samples .
Pharmaceutical Analysis of TPA
- Scientific Field : Pharmaceutical Analysis .
- Summary of the Application : This application brief demonstrates the analysis of tripelennamine .
- Methods of Application : The compound analyzed in this study is tripelennamine. The HPLC Method used a Symmetry C8 column, with a mobile phase of 50 mM potassium phosphate, pH 3.0/acetonitrile 85:15. The flow rate was 1.0 mL/min, and the detection was UV @ 261 nm .
- Results or Outcomes : The application brief does not provide specific results or outcomes .
Treatment of Hypersensitivity Reactions
- Scientific Field : Pharmacology .
- Summary of the Application : TPA is used for the symptomatic relief of hypersensitivity reactions .
- Methods of Application : TPA is administered by various routes, including topically . It competes with histamine for the normal H1-receptor sites on effector cells of the gastrointestinal tract, blood vessels, and respiratory tract .
- Results or Outcomes : TPA provides effective, temporary relief of sneezing, watery and itchy eyes, and runny nose due to hay fever and other upper respiratory allergies .
Treatment of Allergies and Colds
- Scientific Field : Pharmacology .
- Summary of the Application : TPA is used to treat the effects of colds and allergies .
- Methods of Application : TPA is an antihistamine. Histamine, acting on H1-receptors, produces pruritis, vasodilatation, hypotension, flushing, headache, tachycardia, and bronchoconstriction. Histamine also increases vascular permeability and potentiates pain .
- Results or Outcomes : TPA, being a histamine H1 antagonist, competes with histamine for the normal H1-receptor sites. This blocks the action of endogenous histamine, which subsequently leads to temporary relief of the negative symptoms brought on by histamine .
Treatment of Itching caused by Insect Bites
- Scientific Field : Dermatology .
- Summary of the Application : TPA is used for the symptomatic treatment of itching caused by insect bites .
- Methods of Application : TPA is administered topically. It competes with histamine for the normal H1-receptor sites on effector cells of the skin .
- Results or Outcomes : TPA provides effective, temporary relief of itching caused by insect bites .
Treatment of Itching caused by Jellyfish Stings
- Scientific Field : Marine Medicine .
- Summary of the Application : TPA is used for the symptomatic treatment of itching caused by jellyfish stings .
- Methods of Application : TPA is administered topically. It competes with histamine for the normal H1-receptor sites on effector cells of the skin .
- Results or Outcomes : TPA provides effective, temporary relief of itching caused by jellyfish stings .
Safety And Hazards
Tripelennamine hydrochloride is mildly sedating . Other side effects can include irritation, dry mouth, nausea, and dizziness . A large study on people 65 years old or older linked the development of Alzheimer’s disease and other forms of dementia to the “higher cumulative” use of first-generation antihistamines, due to their anticholinergic properties . It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eye .
properties
IUPAC Name |
N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethane-1,2-diamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3.ClH/c1-18(2)12-13-19(16-10-6-7-11-17-16)14-15-8-4-3-5-9-15;/h3-11H,12-14H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSSICIQKZGUEAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN(CC1=CC=CC=C1)C2=CC=CC=N2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3.ClH, C16H22ClN3 |
Source
|
| Record name | TRIPELENAMINE HYDROCHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21194 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
22306-05-4, 91-81-6 (Parent) |
Source
|
| Record name | 1,2-Ethanediamine, N1,N1-dimethyl-N2-(phenylmethyl)-N2-2-pyridinyl-, hydrochloride (1:?) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22306-05-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Tripelennamine hydrochloride [USP] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000154698 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2-Ethanediamine, N1,N1-dimethyl-N2-(phenylmethyl)-N2-2-pyridinyl-, hydrochloride (1:?) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022306054 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID6026248 |
Source
|
| Record name | Tripelennamine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6026248 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.82 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Tripelenamine hydrochloride appears as odorless white crystalline powder or solid. Bitter taste. Solutions are neutral to litmus. pH of aqueous solution (25 mg/mL): 6.71. pH of aqueous solution (50 mg/mL): 6.67. pH of aqueous solution (100 mg/mL): 5.56. (NTP, 1992) |
Source
|
| Record name | TRIPELENAMINE HYDROCHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21194 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
greater than or equal to 100 mg/mL at 72 °F (NTP, 1992) |
Source
|
| Record name | TRIPELENAMINE HYDROCHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21194 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Product Name |
Tripelennamine hydrochloride | |
CAS RN |
154-69-8, 22306-05-4 |
Source
|
| Record name | TRIPELENAMINE HYDROCHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21194 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Tripelennamine hydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=154-69-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Tripelennamine hydrochloride [USP] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000154698 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2-Ethanediamine, N1,N1-dimethyl-N2-(phenylmethyl)-N2-2-pyridinyl-, hydrochloride (1:?) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022306054 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tripelennamine hydrochloride | |
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| Record name | Tripelennamine hydrochloride | |
| Source | EPA DSSTox | |
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| Record name | Tripelennamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.304 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | TRIPELENNAMINE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FWV8GJ56ZN | |
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Melting Point |
378.5 to 380.3 °F (NTP, 1992) |
Source
|
| Record name | TRIPELENAMINE HYDROCHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21194 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
813
Citations
Publisher Summary This chapter discusses the physical properties, synthesis, stability,
pharmacokinetics and metabolism, and analytical methods of tripelennamine hydrochloride. …
Number of citations: 3
www.sciencedirect.com
… Since the patient had taken no other medicament for eight weeks except tripelennamine
hydrochloride, 50 mg. three times a day, evidence that this medicament was the agent …
Number of citations: 22
jamanetwork.com
… Therefore, the crystal and molecular structure of tripelennamine hydrochloride has been
determined to establish its solid-state con- formation as part of a program investigating relation- …
Number of citations: 5
scripts.iucr.org
1.1. Parabromdylamine (maleate), 4 mg., chlorprophenpyridamine (maleate), 4 mg., and
tripelennamine (hydrocloride), 50 mg., were found to give closely comparable relief of …
Number of citations: 7
www.jacionline.org
Various side reactions from the use of tripelennamine hydrochloride (pyribenzamine®
hydrochloride) have been observed. Drowsiness, dizziness, gastric disturbances and headache …
Number of citations: 17
jamanetwork.com
… Since the outer coating of commercial tablets readily disintegrates and releases tripelennamine
hydrochloride in the gastric fluid, this study was concerned only with drug release from …
Number of citations: 63
www.sciencedirect.com
… Tripelennamine hydrochloride was prescribed on … Eruptions developed in 2 patients
with atopic eczema while they were taking tripelennamine hydrochloride ("pyribenzamine …
Number of citations: 25
jamanetwork.com
… -release tripelennamine hydrochloride core significantly … Then tripelennamine hydrochloride
was added in small … Equal quantities of tripelennamine hydrochloride, carnauba wax…
Number of citations: 46
www.sciencedirect.com
A study was made of the effect of salicylate and of a synthetic antihistamine compound,
tripelennamine hydrochloride, on necrotizing allergic reactions of the Arthus and “bacterial” types…
Number of citations: 31
journals.sagepub.com
… The subchronic toxicity of tripelennamine hydrochloride was determined to provide data
for selecting dose levels for a 2-year study in mice. Male and female B6C3F1 mice were …
Number of citations: 2
journals.sagepub.com
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